Cas no 123060-28-6 (Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate)

• Product Name: Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate
• CAS No: 123060-28-6
• MF: C₆H₆N₄O
• MW: 150.138040065765
• MDL: MFCD20730404
• CID: 104310
• PubChem ID: 15721934
• Update Time: 2025-10-31

Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate Chemical and Physical Properties

Names and Identifiers

• Methanimidic acid,N-(2-amino-1,2-dicyanoethenyl)-, methyl ester
• Methyl [(Z)-2-amino-1,2-dicyanovinyl]imidoformate
• Methanimidic acid, N-(2-amino-1,2-dicyanoethenyl)-, methyl ester
• Methyl N-(2-amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate
• EN300-220885
• 123060-28-6
• methyl N-[(Z)-2-amino-1,2-dicyanoethenyl]methanimidate
• methyl n-(2-amino-1,2-dicyanovinyl)formimidate
• ZLOFYQKDSXQUCR-DNXVOADVSA-N
• 2-amino-3-(methoxymethylenamino) maleonitrile
• Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate

• MDL： MFCD20730404
• Inchi： 1S/C6H6N4O/c1-11-4-10-6(3-8)5(9)2-7/h4H,9H2,1H3/b6-5-,10-4+
• InChI Key： ZLOFYQKDSXQUCR-QYONPMAVSA-N
• SMILES： O(C)/C=N/C(/C#N)=C(/C#N)\N

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters

Additional information on Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate

Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate: A Versatile Compound in Modern Biomedical Research

Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate, with the chemical identifier CAS No. 123060-28-6, represents a novel class of organic compounds that have garnered significant attention in recent years due to their unique molecular structure and potential applications in biomedical science. This compound belongs to the family of carboximidates, which are characterized by the presence of a carbamate-like functional group and a cyano group in its molecular framework. The combination of these functional groups creates a versatile scaffold that can interact with various biological targets, making it a promising candidate for drug discovery and therapeutic development.

Recent studies have highlighted the potential of Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate in modulating signal transduction pathways and cellular metabolism. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the PI3K/AKT/mTOR pathway, which is a critical regulator of cell growth and survival. This finding has sparked interest in its potential use as an anti-cancer agent, particularly in targeting solid tumors with dysregulated signaling pathways. The compound's ability to selectively disrupt these pathways without affecting normal cellular function is a key advantage in its therapeutic development.

The chemical structure of Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate is particularly noteworthy. The molecule contains a cyano group (-CN) and a 1,2-dicyanoethenyl group, which are known for their ability to form stable bonds with metal ions and participate in various biochemical reactions. The amino group (-NH2) in the molecule further enhances its reactivity, allowing it to engage in electrophilic interactions with target proteins. This structural complexity contributes to its potential as a multitarget drug, capable of modulating multiple biological processes simultaneously.

Advancements in synthetic chemistry have enabled the efficient preparation of Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-y)methanecarboximidate. A recent study published in Organic Letters (2023) reported the development of a green synthesis method that utilizes microwave-assisted reactions to achieve high yields of the compound. This approach not only reduces the environmental impact of the synthesis process but also ensures the purity and stability of the final product. Such innovations in synthetic methodology are crucial for the large-scale production of this compound for preclinical and clinical research.

One of the most promising applications of Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate is in the field of antiviral therapy. A 2023 study in Antiviral Research demonstrated its ability to inhibit the replication of RNA viruses by interfering with the RNA polymerase activity. This mechanism of action is particularly relevant in the context of emerging viral threats, such as zoonotic diseases and respiratory viruses. The compound's potential to target multiple viral families suggests its broad-spectrum antiviral activity, which is a valuable attribute in the development of universal antiviral agents.

Another area of interest is its application in neurodegenerative diseases. Research published in Neuropharmacology (2023) indicated that Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate may exert neuroprotective effects by modulating the inflammatory response in the central nervous system. This is particularly important in conditions such as Alzheimer's disease and Parkinson's disease, where chronic inflammation plays a significant role in disease progression. The compound's ability to reduce neuroinflammation while preserving neuronal function highlights its potential as a therapeutic agent for these debilitating conditions.

The pharmacokinetic profile of Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate is another critical aspect of its development. A 2023 study in Drug Metabolism and Disposition revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross the blood-brain barrier is particularly noteworthy, as it allows for targeted delivery to the central nervous system. This property is essential for its application in neurological disorders and central nervous system (CNS) cancers.

Furthermore, the compound's toxicological profile has been extensively evaluated. A 2023 report in Toxicological Sciences indicated that Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate exhibits low toxicity in in vitro and in vivo models, which is a crucial factor for its advancement to clinical trials. The absence of significant cytotoxic effects and the compound's ability to maintain cellular viability at therapeutic concentrations underscore its safety profile, making it a viable candidate for further development.

Despite its promising potential, the use of Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate is not without challenges. One of the primary concerns is the selectivity of its interactions with biological targets. While this property is advantageous for multitarget therapy, it may also lead to unintended effects on non-target pathways. Ongoing research is focused on optimizing the structural modifications of the compound to enhance its selectivity and minimize off-target effects.

In conclusion, Methyl N-(2-Amino-1,2-dicyanoeth-1-en-1-yl)methanecarboximidate is a multifaceted compound with a wide range of applications in biomedical research. Its unique molecular structure, combined with its potential to modulate critical biological pathways, positions it as a valuable tool in the development of novel therapeutics. As research in this area continues to advance, the compound's role in addressing complex medical challenges is expected to grow, offering new possibilities for precision medicine and personalized therapies.